Cas no 893778-77-3 (N-2-(3-Ethyl-5-methylphenoxy)ethyl-2-hydroxybenzamide)

• Product Name: N-2-(3-Ethyl-5-methylphenoxy)ethyl-2-hydroxybenzamide
• CAS No: 893778-77-3
• MF: C₁₈H₂₁NO₃
• MW: 299.364245176315
• MDL: MFCD08142738
• CID: 3154160
• PubChem ID: 8033592
• Update Time: 2025-10-30

N-2-(3-Ethyl-5-methylphenoxy)ethyl-2-hydroxybenzamide Chemical and Physical Properties

Names and Identifiers

• N-(2-(3-Ethyl-5-methylphenoxy)ethyl)-2-hydroxybenzamide
• STK736760
• AO-080/43441451
• 893778-77-3
• N-[2-(3-ethyl-5-methylphenoxy)ethyl]-2-hydroxybenzamide
• CS-0314464
• MFCD08142738
• BPPYOUDMMQLZNK-UHFFFAOYSA-N
• ALBB-026480
• LS-09036
• AKOS003393483
• Benzamide, N-[2-(3-ethyl-5-methylphenoxy)ethyl]-2-hydroxy-
• H35609
• N-2-(3-Ethyl-5-methylphenoxy)ethyl-2-hydroxybenzamide

• MDL： MFCD08142738
• Inchi： 1S/C18H21NO3/c1-3-14-10-13(2)11-15(12-14)22-9-8-19-18(21)16-6-4-5-7-17(16)20/h4-7,10-12,20H,3,8-9H2,1-2H3,(H,19,21)
• InChI Key： BPPYOUDMMQLZNK-UHFFFAOYSA-N
• SMILES： O(CCNC(C1C=CC=CC=1O)=O)C1=CC(C)=CC(=C1)CC

Computed Properties

• Exact Mass: 299.15214353Da
• Monoisotopic Mass: 299.15214353Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 22
• Rotatable Bond Count: 6
• Complexity: 347
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 58.6Ų

Experimental Properties

• Density: 1.1±0.1 g/cm3
• Boiling Point: 514.4±50.0 °C at 760 mmHg
• Flash Point: 264.9±30.1 °C
• Vapor Pressure: 0.0±1.4 mmHg at 25°C

N-2-(3-Ethyl-5-methylphenoxy)ethyl-2-hydroxybenzamide Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Hydroxybenzoic acid derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Hydroxybenzoic acid derivatives

Additional information on N-2-(3-Ethyl-5-methylphenoxy)ethyl-2-hydroxybenzamide

Introduction to N-2-(3-Ethyl-5-methylphenoxy)ethyl-2-hydroxybenzamide (CAS No. 893778-77-3)

N-2-(3-Ethyl-5-methylphenoxy)ethyl-2-hydroxybenzamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biomedicine. This compound, identified by its CAS number 893778-77-3, represents a unique structural motif that combines a hydroxybenzamide moiety with an ethoxyethyl chain substituted at the phenoxy ring. The presence of both 3-Ethyl-5-methylphenoxy and 2-hydroxybenzamide groups suggests potential interactions with biological targets, making it a promising candidate for further investigation in drug discovery and development.

The structural design of N-2-(3-Ethyl-5-methylphenoxy)ethyl-2-hydroxybenzamide is meticulously crafted to optimize pharmacokinetic and pharmacodynamic properties. The hydroxybenzamide group is known for its role in various bioactive molecules, often serving as a key pharmacophore in medicinal chemistry. This group contributes to the compound's solubility, bioavailability, and binding affinity to biological targets. Additionally, the ethoxyethyl chain enhances the lipophilicity of the molecule, which can be crucial for crossing biological membranes and achieving effective drug delivery.

In recent years, there has been growing interest in the development of novel compounds that exhibit dual functionality or modulate multiple biological pathways. The combination of the 3-Ethyl-5-methylphenoxy moiety with the 2-hydroxybenzamide group in N-2-(3-Ethyl-5-methylphenoxy)ethyl-2-hydroxybenzamide positions it as a potential therapeutic agent with broad applications. For instance, such compounds have shown promise in preclinical studies as modulators of inflammatory pathways, which are implicated in various chronic diseases.

The synthesis of N-2-(3-Ethyl-5-methylphenoxy)ethyl-2-hydroxybenzamide involves a multi-step process that requires precise control over reaction conditions and reagent selection. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions and nucleophilic substitutions, are employed to construct the complex molecular framework efficiently. The use of high-purity starting materials and stringent quality control measures ensures the final product meets the rigorous standards required for pharmaceutical applications.

Evaluation of N-2-(3-Ethyl-5-methylphenoxy)ethyl-2-hydroxybenzamide has been conducted through both computational modeling and experimental assays. Computational studies have predicted favorable binding interactions between this compound and various biological targets, including enzymes and receptors involved in disease pathways. These predictions are supported by experimental data from high-throughput screening (HTS) campaigns, which have identified N-2-(3-Ethyl-5-methylphenoxy)ethyl-2-hydroxybenzamide as a hit compound with potential therapeutic activity.

The pharmacological profile of N-2-(3-Ethyl-5-methylphenoxy)ethyl-2-hydroxybenzamide has been preliminarily assessed in cell-based assays and animal models. These studies have highlighted its ability to modulate key signaling pathways associated with inflammation and cell proliferation. The compound's mechanism of action appears to involve interactions with both intracellular and extracellular targets, suggesting a multifaceted approach to therapeutic intervention. Further research is ongoing to elucidate the detailed molecular mechanisms underlying its biological effects.

The development of N-2-(3-Ethyl-5-methylphenoxy)ethyl-2-hydroxybenzamide aligns with current trends in drug discovery, where there is an emphasis on creating molecules with enhanced selectivity and reduced toxicity. The unique structural features of this compound contribute to its potential as a lead candidate for further optimization into a novel therapeutic agent. Collaborative efforts between academic researchers and pharmaceutical companies are essential to advance this compound through preclinical development and into clinical trials.

In conclusion, N-2-(3-Ethyl-5-methylphenoxy)ethyl-2-hydroxybenzamide (CAS No. 893778-77-3) represents a significant advancement in pharmaceutical chemistry due to its innovative structure and promising biological activity. The combination of the 3-Ethyl-5-methylphenoxy and 2-hydroxybenzamide groups offers unique opportunities for therapeutic intervention in various diseases. Continued research efforts will be crucial in determining its full potential as a therapeutic agent.